Cas no 895449-20-4 (N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-3-(4-methylbenzenesulfonyl)propanamide)

• Product Name: N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-3-(4-methylbenzenesulfonyl)propanamide
• CAS No: 895449-20-4
• MF: C₂₀H₂₁N₃O₄S
• MW: 399.463443517685
• CID: 6129947
• PubChem ID: 7254287
• Update Time: 2025-06-15

N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-3-(4-methylbenzenesulfonyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-3-(4-methylbenzenesulfonyl)propanamide
• Propanamide, N-[5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-3-[(4-methylphenyl)sulfonyl]-
• N-[5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-3-(4-methylphenyl)sulfonylpropanamide
• AKOS024657479
• N-(5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl)-3-tosylpropanamide
• F2536-0730
• N-[5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-3-(4-methylbenzenesulfonyl)propanamide
• 895449-20-4

• Inchi： 1S/C20H21N3O4S/c1-13-4-7-16(8-5-13)28(25,26)11-10-18(24)21-20-23-22-19(27-20)17-9-6-14(2)12-15(17)3/h4-9,12H,10-11H2,1-3H3,(H,21,23,24)
• InChI Key： WBMSXQSORCGUIZ-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=C(C)C=C2C)O1)(=O)CCS(C1=CC=C(C)C=C1)(=O)=O

Computed Properties

• Exact Mass: 399.12527733g/mol
• Monoisotopic Mass: 399.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 111Ų

Experimental Properties

• Density: 1.294±0.06 g/cm3(Predicted)
• pka: 11.08±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-3-(4-methylbenzenesulfonyl)propanamide

Professional Introduction to Compound with CAS No. 895449-20-4 and Product Name: N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-3-(4-methylbenzenesulfonyl)propanamide

The compound with the CAS number 895449-20-4 and the product name N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-3-(4-methylbenzenesulfonyl)propanamide represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse pharmacological properties and potential applications in the development of novel therapeutic agents.

At the core of this compound's structure lies a 1,3,4-oxadiazole moiety, which is a key pharmacophore in many bioactive molecules. The 1,3,4-oxadiazole ring system is known for its stability and ability to interact with biological targets in a manner that can modulate various cellular processes. In particular, derivatives of 1,3,4-oxadiazole have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of this motif in the compound under discussion suggests that it may exhibit similar bioactivities, making it a promising candidate for further investigation.

The compound also features a 2,4-dimethylphenyl group attached to the 1,3,4-oxadiazole ring. This aromatic group contributes to the overall lipophilicity of the molecule and can influence its solubility and permeability across biological membranes. The 2,4-dimethylphenyl moiety is particularly interesting because it has been shown to enhance the binding affinity of certain drug candidates to their target proteins. This structural feature may play a crucial role in determining the compound's pharmacokinetic profile and therapeutic efficacy.

In addition to these key structural elements, the compound contains a 3-(4-methylbenzenesulfonyl)propanamide moiety. The sulfonyl group is known for its ability to increase metabolic stability and binding interactions with biological targets. The propanamide part of the molecule can further modulate the compound's pharmacological activity by influencing its interactions with enzymes and receptors. Together, these components contribute to the complex pharmacophoric profile of this compound.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in drug discovery. The 1,3,4-oxadiazole scaffold has been particularly well-studied for its potential as an anti-inflammatory agent. For instance, studies have shown that certain derivatives of 1,3,4-oxadiazole can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. Given these findings, it is reasonable to hypothesize that our compound may exhibit similar anti-inflammatory effects.

Moreover, the presence of the sulfonyl group in our compound suggests potential applications in the development of kinase inhibitors. Sulfonyl compounds are well-known for their ability to interfere with enzymatic activity by binding to specific residues on target proteins. This mechanism has been exploited in the development of several FDA-approved drugs used to treat conditions such as cancer and diabetes. Therefore, our compound may have therapeutic potential in these areas as well.

The 2,4-dimethylphenyl group adds another layer of complexity to the compound's pharmacological profile. This aromatic ring system has been shown to enhance blood-brain barrier penetration in certain drug candidates. This property could be particularly valuable if our compound is intended for use in central nervous system disorders. Additionally, the lipophilicity imparted by this group may improve oral bioavailability, making it more suitable for clinical applications.

Current research trends indicate that combinatorial chemistry and high-throughput screening are becoming increasingly important tools in drug discovery. The unique combination of structural elements in our compound makes it an attractive candidate for these approaches. By systematically varying different parts of the molecule while maintaining key pharmacophores such as the 1,3,4-oxadiazole scaffold and sulfonyl group, researchers can rapidly identify novel derivatives with enhanced bioactivity.

In conclusion,N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-3-(4-methylbenzenesulfonyl)propanamide (CAS No. 895449-20-4) represents a promising lead compound for further pharmaceutical development. Its unique structural features suggest potential applications in multiple therapeutic areas including anti-inflammation, kinase inhibition, and central nervous system disorders. With continued research and optimization, this compound holds significant promise as a future therapeutic agent, contributing to advancements in modern medicine.